![molecular formula C28H25F3N2O4 B1680034 (3R,4R)-4-[3-(6-methoxyquinolin-4-yl)-3-oxo-propyl]-1-[3-(2,3,5-trifluoro-phenyl)-prop-2-ynyl]-piperidine-3-carboxylic acid CAS No. 668463-35-2](/img/structure/B1680034.png)
(3R,4R)-4-[3-(6-methoxyquinolin-4-yl)-3-oxo-propyl]-1-[3-(2,3,5-trifluoro-phenyl)-prop-2-ynyl]-piperidine-3-carboxylic acid
Overview
Description
RPR260243 is a novel activator of HERG. It modifies HERG currents inhibited by dofetilide (IC50 = 58 nM). RPR260243 has little effect on HERG current amplitude and no significant effects on steady-state activation parameters or on channel inactivation processes.
Scientific Research Applications
hERG Channel Activation
RPR-260243 is known to be an effective activator of the hERG (human Ether-à-go-go-Related Gene) channel. It modifies HERG currents and slows the deactivation and inactivation processes of the hERG1 channel, which is crucial for cardiac repolarization .
Arrhythmia Treatment in Zebrafish
In zebrafish hearts with dofetilide-induced arrhythmia, RPR-260243 has been shown to restore a normal rhythm. This suggests potential therapeutic applications for treating arrhythmias .
Gating Mechanism Elucidation
Research has utilized RPR-260243 to reveal the stoichiometry of altered channel gating in concatenated hERG1 tetramers. This helps in understanding the gating mechanisms at a molecular level .
Pharmacological Profiling
RPR-260243’s interaction with other voltage-dependent ion channels has been studied, showing no similar activator effects as seen with hERG channels. This specificity is important for pharmacological profiling .
Electrophysiological Studies
Electrophysiological studies have demonstrated that RPR-260243 can rescue altered channel gating, providing insights into its potential use in correcting dysfunctional ion channels .
Mechanism of Action
RPR-260243, also known as (3R,4R)-4-[3-(6-methoxyquinolin-4-yl)-3-oxo-propyl]-1-[3-(2,3,5-trifluoro-phenyl)-prop-2-ynyl]-piperidine-3-carboxylic acid, is a potent activator of the human ether-a-go-go-related gene (hERG) channels .
Target of Action
The primary target of RPR-260243 is the hERG1 channels . These channels are voltage-gated potassium channels that play a crucial role in the repolarization of action potentials in cardiomyocytes .
Mode of Action
RPR-260243 interacts with its target, the hERG1 channels, by slowing deactivation and attenuating inactivation . This means that the compound keeps the channels open for a longer period, allowing more potassium ions to flow through, which in turn affects the electrical activity of the cells .
Biochemical Pathways
The action of RPR-260243 primarily affects the potassium ion transport pathway . By modulating the activity of hERG1 channels, the compound influences the flow of potassium ions across the cell membrane, which is a key factor in the generation and propagation of electrical signals in cells .
Result of Action
The modulation of hERG1 channel activity by RPR-260243 has significant effects at the molecular and cellular levels. It can prolong the duration of the action potential plateau and induce multiple spikes . This can have a profound effect on the electrical activity of cells, particularly cardiomyocytes, potentially influencing heart rhythm .
properties
IUPAC Name |
(3R,4R)-4-[3-(6-methoxyquinolin-4-yl)-3-oxopropyl]-1-[3-(2,3,5-trifluorophenyl)prop-2-ynyl]piperidine-3-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H25F3N2O4/c1-37-20-5-6-25-22(15-20)21(8-10-32-25)26(34)7-4-17-9-12-33(16-23(17)28(35)36)11-2-3-18-13-19(29)14-24(30)27(18)31/h5-6,8,10,13-15,17,23H,4,7,9,11-12,16H2,1H3,(H,35,36)/t17-,23+/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VWNMWKSURFWKAL-HXOBKFHXSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=CN=C2C=C1)C(=O)CCC3CCN(CC3C(=O)O)CC#CC4=C(C(=CC(=C4)F)F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC2=C(C=CN=C2C=C1)C(=O)CC[C@@H]3CCN(C[C@@H]3C(=O)O)CC#CC4=C(C(=CC(=C4)F)F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H25F3N2O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90466757 |
Source
|
| Record name | RPR-260243 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90466757 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
510.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(3R,4R)-4-[3-(6-methoxyquinolin-4-yl)-3-oxo-propyl]-1-[3-(2,3,5-trifluoro-phenyl)-prop-2-ynyl]-piperidine-3-carboxylic acid | |
CAS RN |
668463-35-2 |
Source
|
| Record name | RPR-260243 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90466757 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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